Cas no 395099-34-0 (1H-Indazole, 5-nitro-3-(3-nitrophenyl)-)
395099-34-0 structure
Product Name:1H-Indazole, 5-nitro-3-(3-nitrophenyl)-
CAS No:395099-34-0
MF:C13H8N4O4
MW:284.227022171021
CID:1509059
Update Time:2024-08-24
1H-Indazole, 5-nitro-3-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indazole, 5-nitro-3-(3-nitrophenyl)-
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- Inchi: 1S/C13H8N4O4/c18-16(19)9-3-1-2-8(6-9)13-11-7-10(17(20)21)4-5-12(11)14-15-13/h1-7H,(H,14,15)
- InChI Key: MISXVCOZZABSPW-UHFFFAOYSA-N
- SMILES: N1C2=C(C=C([N+]([O-])=O)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=N1
Computed Properties
- Exact Mass: 284.05464
Experimental Properties
- Density: 1.544±0.06 g/cm3(Predicted)
- Boiling Point: 566.0±40.0 °C(Predicted)
- PSA: 114.96
- pka: 10.53±0.40(Predicted)
1H-Indazole, 5-nitro-3-(3-nitrophenyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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